Cas no 1782826-80-5 (Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 1782826-80-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6039811
• PubChem ID: 84056832
• Update Time: 2025-06-11

Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester
• 1782826-80-5
• tert-butyl N-[(azepan-2-yl)methyl]carbamate
• EN300-4761966

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-10-7-5-4-6-8-13-10/h10,13H,4-9H2,1-3H3,(H,14,15)
• InChI Key： SMLVCGGDSXTOLL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCCCCN1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 339.3±15.0 °C(Predicted)
• pka: 12.84±0.46(Predicted)

Additional information on Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester (CAS No. 1782826-80-5): A Comprehensive Overview

Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1782826-80-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential applications in drug development and medicinal chemistry. Its unique structural features, particularly the presence of a hexahydro-1H-azepine moiety and a dimethylethyl ester group, make it a promising candidate for further investigation.

The< strong>hexahydro-1H-azepine ring system is a common pharmacophore in many bioactive molecules. This structural motif is known for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The< strong>methyl group attached to the nitrogen atom of the azepine ring further modulates the electronic properties of the molecule, potentially influencing its pharmacological activity. Additionally, the< strong>1,1-dimethylethyl ester group provides a lipophilic anchor that can improve membrane permeability, a crucial factor in drug bioavailability.

In recent years, there has been growing interest in the development of novel compounds with azepine-based scaffolds due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The< strong>Carbamic acid derivative (CAS No. 1782826-80-5) is no exception and has been the subject of several studies exploring its potential pharmacological effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The< strong>N-methylhexahydroazepine core can be modified in various ways to create derivatives with tailored properties. For instance, replacing the ester group with other functional groups can lead to new compounds with different solubility profiles or metabolic stability. This flexibility makes it an attractive starting point for medicinal chemists looking to develop innovative therapeutics.

The< strong>CAS number 1782826-80-5 provides a unique identifier for this compound, ensuring accurate tracking and documentation in scientific literature and patents. This standardized naming system is essential for maintaining consistency across different research groups and industries. It allows researchers to easily reference and replicate experiments while minimizing the risk of confusion.

Recent studies have begun to explore the pharmacological properties of< strong>Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has shown potential as an antagonist for specific ion channels or as an inhibitor of enzyme cascades relevant to inflammatory responses. These early discoveries highlight the compound's therapeutic potential and warrant further investigation.

The synthesis of< strong>CAS No. 1782826-80-5 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps often include nucleophilic substitution reactions to introduce the hexahydroazepine ring and subsequent esterification to attach the dimethylethyl ester group. Advanced techniques such as catalytic hydrogenation may also be employed to achieve desired regioselectivity.

In conclusion, Carbamic acid, N-[(hexahydro-1H-azepin-2-yl)methyl]-, 1,1-dimethylethyl ester (CAS No. 1782826-80-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.